Cas no 2034488-99-6 (1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone)

• Product Name: 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone
• CAS No: 2034488-99-6
• MF: C₂₅H₂₆N₂O
• MW: 370.486746311188
• CID: 5553700
• PubChem ID: 91814691
• Update Time: 2025-05-20

1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3,4-dihydro-1H-isoquinolin-2-yl)pyrrolidin-1-yl]-2-naphthalen-1-ylethanone
• F6472-8276
• 2-(naphthalen-1-yl)-1-[3-(1,2,3,4-tetrahydroisoquinolin-2-yl)pyrrolidin-1-yl]ethan-1-one
• AKOS025316788
• 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone
• 2034488-99-6

• Inchi： 1S/C25H26N2O/c28-25(16-21-10-5-9-20-7-3-4-11-24(20)21)27-15-13-23(18-27)26-14-12-19-6-1-2-8-22(19)17-26/h1-11,23H,12-18H2
• InChI Key： JPFCATXGIQOORL-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CC2C=CC=CC1=2)N1CCC(C1)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 370.204513457g/mol
• Monoisotopic Mass: 370.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone

Introduction to 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone (CAS No. 2034488-99-6)

The compound 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone, identified by its CAS number 2034488-99-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif combines elements of 3,4-dihydroisoquinoline and pyrrolidine, both of which are well-documented scaffolds in drug discovery, with the addition of a naphthalene moiety, further enhancing its pharmacological profile.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating 3,4-dihydroisoquinoline derivatives. These scaffolds are known for their ability to modulate various biological pathways, including neurotransmitter receptor interactions and enzyme inhibition. The incorporation of a pyrrolidine ring into the molecular structure introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity. Furthermore, the presence of a naphthalene group provides extended hydrophobic interactions, potentially improving membrane permeability and bioavailability—critical factors in drug design.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound have been driven by the need for innovative molecules capable of addressing complex diseases. The 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone structure exhibits a unique combination of electronic and steric properties that make it a promising candidate for further exploration. Specifically, the interaction between the dihydroisoquinoline and pyrrolidine moieties may facilitate selective binding to biological targets, while the aromatic nature of the naphthalene component enhances stability and metabolic resistance.

Advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for this type of compound. By leveraging high-throughput virtual screening (HTVS), researchers can rapidly assess the binding potential of 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone to various protein targets. Preliminary computational analyses suggest that this molecule may exhibit inhibitory activity against enzymes implicated in inflammatory pathways and cancer progression. Such findings align with ongoing efforts to develop small-molecule modulators that can selectively interfere with disease-relevant signaling networks.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic versatility of modern pharmaceutical chemistry. Key steps include palladium-catalyzed cross-coupling reactions to construct the core heterocyclic framework, followed by functional group modifications to introduce the necessary substituents. The use of transition-metal catalysis not only streamlines the synthetic route but also allows for precise control over regioselectivity and stereochemistry—factors that are crucial for achieving high enantiomeric purity and biological efficacy.

One particularly noteworthy aspect of this compound is its potential as a scaffold for structure-based drug design (SBDD). By integrating insights from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, medicinal chemists can refine the structure to enhance binding interactions with target proteins. For instance, optimizing hydrogen bonding patterns or aromatic stacking interactions between the dihydroisoquinoline, pyrrolidine, and naphthalene components could lead to improved pharmacokinetic properties. Such rational design approaches are increasingly employed in modern drug discovery pipelines to accelerate the development of lead compounds.

Evaluation of pharmacological activity has revealed promising preliminary results in vitro. Initial assays indicate that this molecule may possess inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central mediators of inflammation. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, suggesting potential utility in treating neurological disorders associated with aberrant receptor signaling. These findings underscore the versatility of this scaffold and its relevance to multiple therapeutic areas.

The impact of such research extends beyond academic curiosity; it has practical implications for drug development pipelines worldwide. Companies specializing in biopharmaceuticals are investing heavily in novel heterocyclic compounds like this one due to their demonstrated preclinical potential. Collaborative efforts between academic institutions and industry partners have accelerated progress by combining expertise in synthetic chemistry with pharmacological evaluation. This synergy ensures that promising candidates like 1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone can transition efficiently from laboratory discovery to clinical testing.

Looking ahead, future research will focus on optimizing synthetic routes for scalability while investigating novel derivatives through structure–activity relationship (SAR) studies. Advances in green chemistry principles may also influence future synthetic methodologies, reducing environmental impact without compromising yield or purity. Furthermore, interdisciplinary approaches integrating machine learning with experimental data will enhance predictive modeling capabilities for drug-like properties such as solubility or metabolic stability—critical parameters determining clinical success.

In summary,1-(3-(3,4-dihydroisoquinolin-2(1H)-yl)pyrrolidin-1-yl)-2-(naphthalen-1-yl)ethanone (CAS No. 2034488-99-6) exemplifies how innovative molecular design can yield compounds with significant therapeutic promise. Its unique structural features position it as a valuable tool for exploring new treatment strategies across diverse disease indications—from inflammation-related disorders to neurodegenerative conditions where precise molecular targeting is essential.